Cas no 1804052-54-7 (6-Fluoro-3-methyl-2-nitrophenylacetic acid)

• Product Name: 6-Fluoro-3-methyl-2-nitrophenylacetic acid
• CAS No: 1804052-54-7
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 4789538
• Update Time: 2025-05-22

6-Fluoro-3-methyl-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methyl-2-nitrophenylacetic acid

• Inchi： 1S/C9H8FNO4/c1-5-2-3-7(10)6(4-8(12)13)9(5)11(14)15/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： WKLIICNQBDHYTM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1

Additional information on 6-Fluoro-3-methyl-2-nitrophenylacetic acid

6-Fluoro-3-methyl-2-nitrophenylacetic Acid: A Comprehensive Overview

6-Fluoro-3-methyl-2-nitrophenylacetic acid (CAS No. 1804052-54-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology, agrochemistry, and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a fluoro group at the 6-position, a methyl group at the 3-position, and a nitro group at the 2-position, along with an acetic acid moiety. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 6-fluoro-3-methyl-2-nitrophenylacetic acid involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, a study published in *Journal of Organic Chemistry* in 2023 highlighted a novel approach using microwave-assisted synthesis to expedite the formation of the nitrophenylacetic acid derivative. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

One of the most promising applications of 6-fluoro-3-methyl-2-nitrophenylacetic acid lies in its potential as a precursor for bioactive compounds. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of novel pharmaceutical agents targeting various diseases. For example, a 2023 study in *Medicinal Chemistry Communications* reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 6-fluoro-3-methyl-2-nitrophenylacetic acid has shown promise in agrochemistry. Its ability to act as a herbicide or plant growth regulator has been explored in recent studies. A research team from the University of Agriculture reported in *Pest Management Science* that this compound demonstrates selective toxicity against certain weed species without adversely affecting crop plants. This finding underscores its potential as an eco-friendly alternative to conventional herbicides.

The structural uniqueness of 6-fluoro-3-methyl-2-nitrophenylacetic acid also makes it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of new catalysts for organic transformations. A 2023 paper in *Chemical Engineering Journal* highlighted its role as a ligand in creating highly efficient catalysts for cross-coupling reactions, which are crucial in drug discovery and polymer synthesis.

From a chemical standpoint, 6-fluoro-3-methyl-2-nitrophenylacetic acid exhibits intriguing spectroscopic properties. Recent studies using advanced techniques such as NMR and IR spectroscopy have provided deeper insights into its molecular structure and bonding characteristics. These findings are essential for understanding its reactivity and stability under various conditions.

In conclusion, 6-fluoro-3-methyl-2-nitrophenylacetic acid (CAS No. 1804052-54-7) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to agriculture.